Cas no 957793-95-2 (tert-Butyl cis-3-aminocyclobutanecarboxylate)

Technical Introduction: tert-Butyl cis-3-aminocyclobutanecarboxylate is a chiral cyclobutane derivative featuring both an amine and a carboxylate ester functional group. Its rigid cyclobutane ring and cis-configuration contribute to its utility as a versatile intermediate in organic synthesis, particularly in the preparation of constrained peptidomimetics and bioactive compounds. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild acidic conditions. This compound is valuable in medicinal chemistry for constructing stereochemically defined scaffolds, enabling the exploration of structure-activity relationships. Its high purity and well-defined stereochemistry make it suitable for applications requiring precise molecular geometry.

tert-Butyl cis-3-aminocyclobutanecarboxylate structure

957793-95-2 structure

Product Name:tert-Butyl cis-3-aminocyclobutanecarboxylate

CAS No:957793-95-2

MF:C₉H₁₇NO₂

MW:171.23678278923

MDL:MFCD16661177

CID:1988120

PubChem ID:53308458

Update Time:2025-06-08

tert-Butyl cis-3-aminocyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl cis-3-aminocyclobutanecarboxylate
- cyclobuta<wbr>
- LogP
- 2-Methyl-2-propanyl cis-3-aminocyclobutanecarboxylate
- 1,1-Dimethylethyl cis-3-aminocyclobutanecarboxylate (ACI)
- tert-butyl trans-3-aminocyclobutane-1-carboxylate
- BP-11562
- YWB20583
- SCHEMBL16418386
- AKOS026740378
- tert-Butyl 3-aminocyclobutane-1-carboxylate
- MFCD16661182
- cis-tert-Butyl-3-aminocyclobutane-1-carboxylate
- BCP22003
- tert-butyl 3-aminocyclobutanecarboxylate
- DB-369937
- DB-372109
- tert-butyl (1r,3r)-3-aminocyclobutane-1-carboxylate
- DTXSID00693395
- 1192547-86-6
- AS-48216
- Cyclobutanecarboxylic acid, 3-amino-, 1,1-dimethylethyl ester
- SB13126
- DTXSID101223066
- SB22496
- CS-0057106
- 1,1-Dimethylethyl cis-3-aminocyclobutanecarboxylate
- F19799
- cis-3-Aminocyclobutanecarboxylic acid tert-butyl ester
- EN300-366212
- SCHEMBL3405894
- CS-0272770
- EN300-366218
- 1173205-83-8
- t-Butyl trans-3-aminocyclobutane-1-carboxylate
- tert-butyl3-aminocyclobutanecarboxylate
- SB22497
- AKOS015904341
- P17923
- SCHEMBL17883938
- trans-3-aminocyclobutanecarboxylic acid tert-butyl ester
- tert-butyl (1s,3s)-3-aminocyclobutane-1-carboxylate, cis
- CS-0055694
- SY291924
- D95199
- EN300-352252
- SCHEMBL17883906
- 3-Aminocyclobutanecarboxylic acid tert-butyl ester
- cis-t-Butyl-3-aminocyclobutane-1-carboxylate
- 957793-95-2
- AKOS026740416
- MFCD16661177
- WS-01634
- WS-01635
- DB-022262
- 3-Aminocyclobutanecarboxylic acid tert-butyl ester
- tert-butyl (1s,3s)-3-aminocyclobutane-1-carboxylate
- trans-1-Boc-3-aminocyclobutane
- MDL： MFCD16661177
- Inchi： 1S/C9H17NO2/c1-9(2,3)12-8(11)6-4-7(10)5-6/h6-7H,4-5,10H2,1-3H3/t6-,7+
- InChI Key： KNRNVMUJMBOCRF-KNVOCYPGSA-N
- SMILES： C([C@H]1C[C@@H](N)C1)(=O)OC(C)(C)C

Computed Properties

Exact Mass: 171.125928785g/mol
Monoisotopic Mass: 171.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 52.3Å²

Experimental Properties

Density: 1.033
Boiling Point: 219 ºC
Flash Point: 87 ºC

tert-Butyl cis-3-aminocyclobutanecarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD01628-5g	2-methyl-2-propanyl Cis-3-aminocyclobutanecarboxylate	957793-95-2	95%	5g	$2000	2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B941988-100mg	cis-tert-Butyl-3-aminocyclobutane-1-carboxylate	957793-95-2	≥95%	100mg	￥1,620.00	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B941988-250mg	cis-tert-Butyl-3-aminocyclobutane-1-carboxylate	957793-95-2	≥95%	250mg	￥2,700.00	2022-09-02
eNovation Chemicals LLC	Y1006624-100mg	cis-tert-butyl-3-aminocyclobutane-1-carboxylate	957793-95-2	97%	100mg	$175	2024-07-21
eNovation Chemicals LLC	Y1006624-250MG	cis-tert-butyl-3-aminocyclobutane-1-carboxylate	957793-95-2	97%	250mg	$270	2024-07-21
eNovation Chemicals LLC	Y1006624-500MG	cis-tert-butyl-3-aminocyclobutane-1-carboxylate	957793-95-2	97%	500mg	$450	2024-07-21
eNovation Chemicals LLC	Y1006624-1G	cis-tert-butyl-3-aminocyclobutane-1-carboxylate	957793-95-2	97%	1g	$670	2024-07-21
eNovation Chemicals LLC	Y1006624-5G	cis-tert-butyl-3-aminocyclobutane-1-carboxylate	957793-95-2	97%	5g	$2025	2024-07-21
eNovation Chemicals LLC	Y1006624-10G	cis-tert-butyl-3-aminocyclobutane-1-carboxylate	957793-95-2	97%	10g	$3370	2024-07-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1127746-100mg	cis-tert-Butyl-3-aminocyclobutane-1-carboxylate	957793-95-2	98%	100mg	￥3217.00	2024-04-23

tert-Butyl cis-3-aminocyclobutanecarboxylate Production Method

Production Method 1

1953132-14-3

957793-95-2

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; 4 h, rt

Reference

: Preparation of phenylisoxazolecarboxamide derivatives and analogs for use in the treatment of pulmonary diseases

, World Intellectual Property Organization, , ,

Production Method 2

1953132-14-3

957793-95-2

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; 4 h, rt

Reference

: Preparation of isoxazolecarboxamide and furancarboxamide compounds, compositions and methods of increasing CFTR activity

, World Intellectual Property Organization, , ,